Cas no 87967-58-6 (6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl-)
87967-58-6 structure
Product Name:6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl-
CAS No:87967-58-6
MF:C16H13N5O4
MW:339.305522680283
CID:649976
PubChem ID:13177501
Update Time:2025-04-19
6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl-
- N-(2,4-dinitrophenyl)-2,3-dimethylquinoxalin-6-amine
- DTXSID50524908
- 87967-58-6
-
- Inchi: 1S/C16H13N5O4/c1-9-10(2)18-15-7-11(3-5-13(15)17-9)19-14-6-4-12(20(22)23)8-16(14)21(24)25/h3-8,19H,1-2H3
- InChI Key: JBOCHHQCSYUCCF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C=CC=1NC1C=CC2C(C=1)=NC(C)=C(C)N=2)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 339.09675391g/mol
- Monoisotopic Mass: 339.09675391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 508
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 129Ų
6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
87967-58-6 (6-Quinoxalinamine, N-(2,4-dinitrophenyl)-2,3-dimethyl-) Related Products
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